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Compound of Interest

Compound Name: deltamethrin

Cat. No.: B041696

Core Ildentification and Molecular Structure

Deltamethrin is a highly potent, synthetic pyrethroid insecticide belonging to the Type I
classification, distinguished by the presence of an a-cyano group.[1][2] First described in 1974,
it is composed of a single pure isomer, specifically the [1R,3R (or cis); aS]-isomer of eight
possible stereoisomers.[3][4][5]

Chemical Abstracts Service (CAS) Number: 52918-63-5[6][7][8]

Molecular Formula: C22H19Br2NO3[6][8][9]

Molecular Weight: 505.2 g/mol [3][8]

IUPAC Name: (S)-Cyano(3-phenoxyphenyl)methyl (1R,3R)-3-(2,2-dibromoethen-1-yl)-2,2-
dimethylcyclopropane-1-carboxylate[9]

Synonyms: Decamethrin, Butox, Decis, K-Othrine[7][9][10]

Molecular Structure

(Note: This is a simplified 2D representation. The precise stereochemistry is defined by the
IUPAC name.)

Technical Data Summary
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This section summarizes the key quantitative data regarding the physicochemical and
toxicological properties of deltamethrin.

Physicochemical Properties

Technical grade deltamethrin (=98% pure) is a white to light beige, odorless crystalline solid.
[3][4] It is stable to light and air but unstable in alkaline media.[5]

Property Value Reference
Physical State Crystalline Powder [2][5]
Melting Point 98-102 °C [4115119]
Boiling Point Decomposes >300 °C [4115]1[9]
Water Solubility <0.002 mg/L (at 20-25 °C) [3][5]
Vapor Pressure 1.5 x 10~ mmHg (at 25 °C) [3]
Octanol-Water Partition

Coefficient (log Kow) >43-6.4 &8

Soil Sorption Coefficient (Koc) 7.05 x 10° to 3.14 x 10° [3]

Toxicological Data (Acute Toxicity)

The acute toxicity of deltamethrin is highly dependent on the vehicle (carrier substance) used
for administration, as this affects absorption.[3][4] For instance, oral toxicity is significantly
higher when administered in an oily vehicle compared to an aqueous suspension.[4][11]
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LDso Value
Species Route Vehicle (mgl/kg body Reference
weight)
Rat (female) Oral Oily Vehicle ~30 - 31 mg/kg [41[12]
Rat (male) Oral Oily Vehicle ~50 - 52 mg/kg [4][12]
Aqueous
Rat Oral ] >5000 mg/kg [3][12]
Suspension
_ 3.45 g/kg (3450
Mouse (female) Oral 10% Gum-Arabic [11]
mg/kg)
_ 5.54 g/kg (5540
Mouse (male) Oral 10% Gum-Arabic [11]
mg/kg)
Rabbit Dermal - >2000 mg/kg [3]
700 to >2940
Rat Dermal - [3]
mg/kg
Dog Intravenous Glycerol Formal 3.44 mg/kg [11]

Mechanism of Action and Signaling Pathways

Primary Mechanism of Action: Sodium Channel
Modulation

The primary mode of action for deltamethrin, like other pyrethroids, is the disruption of normal
nerve signal production and conduction.[1][3] As a Type Il pyrethroid, its a-cyano group is key
to its potent neurotoxic effects.[1][13] It acts on the voltage-gated sodium channels in nerve cell
membranes, delaying the closing of the activation gate.[3][13] This leads to a long-lasting
inhibition of the sodium channel, resulting in prolonged permeability to sodium ions.[1][3] The
conseqguence is a series of repetitive nerve signals in sensory organs and muscles, leading to
hyperexcitation, paralysis, and ultimately, the death of the insect.[1][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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